Cas no 13915-60-1 (Benzenecarbothioicacid, 4-chloro-, O-ethyl ester)

• Product Name: Benzenecarbothioicacid, 4-chloro-, O-ethyl ester
• CAS No: 13915-60-1
• MF: C₉H₉ClOS
• MW: 200.685160398483
• CID: 152295
• PubChem ID: 84101
• Update Time: 2025-04-19

Benzenecarbothioicacid, 4-chloro-, O-ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioicacid, 4-chloro-, O-ethyl ester
• (4-chlorophenyl)-ethoxy-methanethione
• O-ethyl 4-chlorobenzenecarbothioate
• Benzoic acid, p-chlorothio-, O-ethyl ester
• BRN 0908246
• Ethyl 4-chlorothiobenzoate
• Ethyl 4-chlorothionobenzoate
• p-Chlorothiobenzoic acid O-ethyl ester
• p-Chlorobenzenethiocarboxylic acid O-ethyl ester
• 4-Chlorobenzenethiocarboxylic acid O-ethyl ester
• Benzenecarbothioic acid, 4-chloro-, O-ethyl ester
• SCHEMBL9585635
• DTXSID40160935
• 13915-60-1

• Inchi： 1S/C9H9ClOS/c1-2-11-9(12)7-3-5-8(10)6-4-7/h3-6H,2H2,1H3
• InChI Key： ZSRGLQQAHXRPJC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(OCC)=S)=CC=1

Computed Properties

• Exact Mass: 200.00637
• Monoisotopic Mass: 200.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.3A^2
• XLogP3: 3.4

Experimental Properties

• Density: 1.226
• Boiling Point: 254.2°Cat760mmHg
• Flash Point: 107.5°C
• Refractive Index: 1.584
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes